Cas no 476625-88-4 (N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]benzamide)
476625-88-4 structure
Product Name:N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]benzamide
CAS No:476625-88-4
MF:C15H11N3OS
MW:281.332341432571
CID:2148648
PubChem ID:4682988
Update Time:2025-04-21
N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]benzamide
- Oprea1_713778
- 476625-88-4
- SCHEMBL1883572
- DB-298646
- CHEMBL568513
- ICGGVVYNUZGDJD-UHFFFAOYSA-N
-
- Inchi: 1S/C15H11N3OS/c19-14(12-4-2-1-3-5-12)18-15-17-13(10-20-15)11-6-8-16-9-7-11/h1-10H,(H,17,18,19)
- InChI Key: ICGGVVYNUZGDJD-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CN=CC=2)N=C1NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 281.06228316Da
- Monoisotopic Mass: 281.06228316Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.1Ų
N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]benzamide Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
476625-88-4 (N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]benzamide) Related Products
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